Cas no 30811-79-1 (poly-d-glutamic acid sodium salt)

• Product Name: poly-d-glutamic acid sodium salt
• CAS No: 30811-79-1
• MF: C₅H₈NNaO₄
• MW: 169.111092567444
• MDL: MFCD00166407
• CID: 916213
• Update Time: 2025-07-21

poly-d-glutamic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• poly-d-glutamic acid sodium salt
• MOL WT 15000-50000
• poly-D-glutamic acid sodium*mol.wt. 15,000-50,000
• MOL WT 2000-15000
• POLY-D-GLUTAMIC ACID SODIUM MOL WT*2000- 15000
• POLY-D-GLUTAMIC ACID SODIUM*MOL WT 50000 -100000
• MOL WT 15000-25000
• POLY-D-GLUTAMIC ACID SODIUM)
• A-POLY-D-GLUTAMIC ACID, SODIUM SALT

• MDL： MFCD00166407
• Inchi： 1S/C5H9NO4.Na/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-1
• InChI Key： LPUQAYUQRXPFSQ-UHFFFAOYSA-M
• SMILES： [Na+].C([O-])(=O)C(N)CCC(O)=O

poly-d-glutamic acid sodium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on poly-d-glutamic acid sodium salt

Introduction to Poly-D-Glutamic Acid Sodium Salt (CAS No: 30811-79-1)

Poly-D-Glutamic Acid Sodium Salt, with the chemical identifier CAS No 30811-79-1, is a synthetic polymer that has garnered significant attention in the field of biomedicine and materials science due to its unique structural and functional properties. This compound, derived from the sodium salt form of poly-D-glutamic acid, is a linear polysaccharide consisting of D-glutamic acid units linked by amide bonds. Its biodegradability, biocompatibility, and ability to form hydrogels make it a versatile material for various applications, particularly in drug delivery systems, tissue engineering, and as a biomedical coating.

The molecular structure of Poly-D-Glutamic Acid Sodium Salt contributes to its remarkable solubility in water and physiological fluids, which is a critical factor for its use in biomedical applications. The sodium salt form enhances its solubility by ionizing the carboxyl groups of glutamic acid, making it highly suitable for aqueous-based formulations. This property allows for easy incorporation into pharmaceutical formulations and biomedical devices, where controlled release of active compounds is essential.

Recent advancements in nanotechnology have further expanded the applications of Poly-D-Glutamic Acid Sodium Salt. Researchers have developed nanomicelles and nanoparticles functionalized with this polymer to improve the bioavailability and targeted delivery of therapeutic agents. These nanocarriers can encapsulate hydrophobic drugs, protecting them from degradation and facilitating their transport across biological barriers. For instance, studies have shown that Poly-D-Glutamic Acid Sodium Salt-based nanoparticles can effectively deliver anticancer drugs to tumor sites, reducing side effects and enhancing treatment efficacy.

In tissue engineering, Poly-D-Glutamic Acid Sodium Salt has been explored as a scaffold material for cell culture and tissue regeneration. Its biocompatibility and ability to mimic natural extracellular matrices make it an ideal candidate for constructing three-dimensional cell cultures. Researchers have successfully used this polymer to grow skin cells, bone cells, and neural cells, demonstrating its potential in regenerative medicine. Additionally, its biodegradable nature ensures that the scaffold gradually dissolves as new tissue forms, eliminating the need for secondary surgical interventions.

The antimicrobial properties of Poly-D-Glutamic Acid Sodium Salt have also been investigated for use in biomedical coatings. When incorporated into surface coatings, this polymer can inhibit the growth of bacteria and fungi, reducing the risk of infections in medical devices such as catheters and implants. Studies have shown that coatings containing Poly-D-Glutamic Acid Sodium Salt exhibit prolonged antimicrobial activity without causing toxicity to host cells, making them promising candidates for improving the safety and longevity of medical devices.

Another area where Poly-D-Glutamic Acid Sodium Salt has shown promise is in the development of biosensors. Its unique chemical properties allow it to interact with various biomolecules, making it suitable for detecting pathogens, toxins, and other analytes in biological samples. Researchers have developed biosensors based on Poly-D-Glutamic Acid Sodium Salt that can detect glucose levels in diabetic patients non-invasively. These biosensors offer a more accurate and comfortable alternative to traditional blood glucose monitoring methods.

The environmental benefits of using Poly-D-Glutamic Acid Sodium Salt cannot be overstated. As a biodegradable polymer, it breaks down into harmless byproducts under physiological conditions, reducing environmental pollution compared to synthetic polymers that persist in ecosystems. This sustainability aspect aligns with global efforts to develop eco-friendly materials for biomedical applications.

Future research directions for Poly-D-Glutamic Acid Sodium Salt include optimizing its properties for specific applications through molecular engineering techniques such as polymerization methods and cross-linking strategies. Additionally, exploring its potential in gene delivery systems could open new avenues for treating genetic disorders. The development of novel formulations combining Poly-D-Glutamic Acid Sodium Salt with other biomaterials may further enhance its utility in regenerative medicine and drug delivery.

In conclusion,Poly-D-Glutamic Acid Sodium Salt (CAS No 30811-79-1) is a multifunctional polymer with extensive applications in biomedicine due to its biocompatibility, solubility, biodegradability, and antimicrobial properties. Its role in drug delivery systems,nanotechnology,tissue engineering,biosensors,and environmental sustainability underscores its importance as a material with significant scientific and practical value.